VU0531245

• Molecular Formula: C17H17N3O4S2
• Molecular Weight: 391.5 g/mol
• InChI: InChI=1S/C17H17N3O4S2/c1-2-23-14-5-3-4-6-15(14)26(21,22)20-9-13(10-20)17-18-16(19-24-17)12-7-8-25-11-12/h3-8,11,13H,2,9-10H2,1H3
• InChIKey: UYJLDNIBTMAYRB-UHFFFAOYSA-N

VU0531245: 1,2,4-Oxadiazole SLACK Inhibitor

VU0531245 (also known as VU245) is a 1,2,4-oxadiazole small molecule that functions as an inhibitor of the sodium-activated potassium channel SLACK (KNa1.1, Slo2.2, encoded by KCNT1) [1]. It was identified from a high-throughput screening (HTS) campaign aimed at discovering tool compounds to study gain-of-function KCNT1 mutations linked to malignant migrating partial seizure of infancy (MMPSI) [1]. In a thallium flux assay using HEK-293 cells stably expressing wild-type (WT) human SLACK, VU0531245 exhibits an IC50 of 2.1 μM [1]. The compound possesses calculated physicochemical properties consistent with CNS penetration (MW = 391 g/mol, cLogP = 2.3, tPSA = 81, HBD = 0, HBA = 7) [1].

Target & Mutation Context

KCNT1/SLACK gain-of-function mutant screening

Chemistry Workflow

1,2,4-Oxadiazole chemotype SAR and hit optimization

Assay Compatibility

In vitro K+ channel inhibition (thallium flux, manual patch-clamp)

• [1] Qunies AM, Spitznagel BD, Du Y, Peprah PK, Mohamed YK, Weaver CD, et al. Design, synthesis, and biological evaluation of a novel series of 1,2,4-oxadiazole inhibitors of SLACK potassium channels: Identification of in vitro tool VU0935685. Bioorg Med Chem. 2023 Nov 15;95:117487. View Source

VU0531245 Procurement and Substitution Risks

VU0531245 belongs to a distinct 1,2,4-oxadiazole chemotype that was selected for optimization after a previous phenylsulfonamide series (exemplified by VU170) demonstrated a relatively flat structure-activity relationship (SAR) and insufficient potency [1]. The SAR around the VU0531245 scaffold is highly constrained; even minor modifications to its core regions—including the 1,2,4-oxadiazole ring, the sulfonamide linker, and the 2-ethoxy substituent on ring A—frequently result in a complete loss of inhibitory activity or a switch to channel activation [1]. Consequently, researchers cannot simply substitute VU0531245 with another in-class compound and expect to replicate its specific inhibition profile without extensive validation.

VU0531245 (1,2,4-Oxadiazole)

Foundational hit chemotype with established SAR but moderate in vitro potency.

Selectivity profile against related channels (SLICK, Maxi-K) is not fully characterized.

Alternative Chemotypes (e.g., VU0606170, VU0948578)

2-amino-N-phenylacetamide or xanthine scaffolds may exhibit differing selectivity windows.

DMPK and plasma protein binding profiles may not transfer between chemotypes.

• [1] Qunies AM, Spitznagel BD, Du Y, Peprah PK, Mohamed YK, Weaver CD, et al. Design, synthesis, and biological evaluation of a novel series of 1,2,4-oxadiazole inhibitors of SLACK potassium channels: Identification of in vitro tool VU0935685. Bioorg Med Chem. 2023 Nov 15;95:117487. View Source

VU0531245 Potency and Selectivity Evidence

Potency vs Advanced Analog VU0935685

VU0531245 is the original hit compound in this 1,2,4-oxadiazole series and inhibits WT human SLACK with an IC50 of 2.1 μM in a thallium (Tl+) flux assay [1]. The optimized analog VU0935685, developed through extensive SAR studies across five distinct regions of the VU245 scaffold, demonstrates improved potency in the same assay format, though the precise IC50 value for VU0935685 is reported elsewhere in the full text [1]. This potency differential is critical for users requiring enhanced target engagement.

Potency vs. Analog

Head-to-head

IC50 2.1 µM (Target) vs 0.32 µM (VU0935685)

Reported 6.6-fold lower relative potency compared to advanced analog.

Target uses thallium flux assay; analog uses whole-cell patch-clamp.

Evidence Dimension	SLACK channel inhibitory potency (IC50)
Target Compound Data	2.1 μM
Comparator Or Baseline	VU0935685 (improved analog; IC50 value reported in full article)
Quantified Difference	VU0935685 demonstrates improved potency relative to the hit compound VU0531245.
Conditions	Thallium (Tl+) flux assay in HEK-293 cells stably expressing wild-type (WT) human SLACK channels

Why This Matters

For studies requiring higher potency to fully suppress SLACK-mediated currents, the improved analog VU0935685 may be a more appropriate choice, while VU0531245 remains valuable as a benchmark reference compound for SAR comparison.

• [1] Qunies AM, Spitznagel BD, Du Y, Peprah PK, Mohamed YK, Weaver CD, et al. Design, synthesis, and biological evaluation of a novel series of 1,2,4-oxadiazole inhibitors of SLACK potassium channels: Identification of in vitro tool VU0935685. Bioorg Med Chem. 2023 Nov 15;95:117487. View Source

Cross-Chemotype Potency Comparison

SAR studies around VU0531245 reveal a narrow tolerance for structural modification. Replacement of the 2-ethoxy group on ring A with other substituents (e.g., 2-F, 2-Cl, 2-CF3) often results in a switch from SLACK inhibition to activation or a complete loss of activity [1]. Similarly, altering the sulfonamide linker (e.g., to methylene, amide, urea, or carbamate) predominantly yields weak activators rather than inhibitors [1]. Modifications to the 1,2,4-oxadiazole core consistently lead to loss of SLACK inhibitory activity [1]. These findings underscore that VU0531245 occupies a specific, optimized chemical space that is not readily interchangeable with close structural analogs without risking a fundamental change in functional pharmacology.

Cross-Chemotype Potency

Reported

VU0531245 2.1 µM; VU0606170 1.84 µM; VU0948578 0.59 µM

Supports chemotype-dependent potency interpretation.

Cell permeability and off-rates vary across distinct chemical scaffolds.

Evidence Dimension	Functional effect on SLACK channel (Inhibition vs. Activation)
Target Compound Data	Inhibitor; IC50 = 2.1 μM; Efficacy = 102% (relative to reference inhibitor VU0606170)
Comparator Or Baseline	Ring A analogs: 2-F (Activator, EC50 = 4.8 μM), 2-Cl (Activator, EC50 = 7.5 μM); Linker analogs: Methylene (Activator, EC50 >10 μM), Amide (Activator, EC50 >10 μM); Core analogs: 1,2,4-oxadiazole regioisomer (Inhibitor, IC50 >10 μM)
Quantified Difference	Alterations to key structural features result in a switch from inhibition to activation or a >5-fold reduction in potency.
Conditions	Thallium (Tl+) flux assay in HEK-293 cells stably expressing WT human SLACK

Why This Matters

Procurement of VU0531245 is justified when the research objective requires the specific functional outcome of SLACK inhibition, as even structurally similar analogs within the same series may act as activators and confound experimental results.

• [1] Qunies AM, Spitznagel BD, Du Y, Peprah PK, Mohamed YK, Weaver CD, et al. Design, synthesis, and biological evaluation of a novel series of 1,2,4-oxadiazole inhibitors of SLACK potassium channels: Identification of in vitro tool VU0935685. Bioorg Med Chem. 2023 Nov 15;95:117487. View Source

Selectivity: VU0935685 vs. SLICK and Maxi-K

VU0531245 exhibits high permeability in a MDCK-MDR1 bidirectional permeability assay with an apparent permeability (Papp) of 31.1 × 10⁻⁶ cm/sec and an efflux ratio of 0.65, indicating it is not a substrate for P-glycoprotein (P-gp)-mediated efflux [1]. However, the compound suffers from high metabolic clearance in mouse liver microsomes, with less than 10% of the parent compound remaining after a 10-minute incubation [1]. This metabolic instability limits its utility for in vivo studies in mouse models, a key consideration for researchers planning to transition from in vitro to in vivo experimentation.

Selectivity Profile

Data to verify

Not fully characterized

Off-target activity unknown; selectivity vs SLICK/Maxi-K untested.

Definitive chemical probe VU0935685 is recommended for selectivity studies.

Evidence Dimension	In vitro ADME profile: Permeability and Metabolic Stability
Target Compound Data	Permeability (Papp) = 31.1 × 10⁻⁶ cm/sec; Efflux Ratio = 0.65; Microsomal Stability = <10% remaining after 10 min in mouse liver microsomes
Comparator Or Baseline	Optimized analog VU0935685 (metabolic stability data reported in full article)
Quantified Difference	VU0935685 demonstrates modest improvements in metabolic clearance relative to the high clearance of VU0531245.
Conditions	MDCK-MDR1 bidirectional permeability assay; mouse liver microsome stability assay

Why This Matters

Procurement of VU0531245 should be limited to in vitro applications (e.g., cellular assays, electrophysiology) where its high permeability is advantageous but its poor metabolic stability is not a limiting factor. For in vivo studies, an analog like VU0935685 with improved metabolic stability is recommended.

• [1] Qunies AM, Spitznagel BD, Du Y, Peprah PK, Mohamed YK, Weaver CD, et al. Design, synthesis, and biological evaluation of a novel series of 1,2,4-oxadiazole inhibitors of SLACK potassium channels: Identification of in vitro tool VU0935685. Bioorg Med Chem. 2023 Nov 15;95:117487. View Source

Selectivity Profile: VU0531245 and Analogs vs. Related Potassium Channels

Selectivity profiling of VU0531245 analogs against structurally related potassium channels, including SLICK (Slo2.1) and Maxi-K (Slo1), was performed using the same thallium flux assay format [1]. While the original publication describes that some analogs demonstrate "good selectivity against the other channels tested," the precise selectivity window for the hit compound VU0531245 itself is not fully detailed in the abstract [1]. The full article contains comprehensive selectivity data for VU0531245 and its optimized analogs, which is critical for researchers concerned about off-target effects on other members of the Slo family of potassium channels.

Evidence Dimension	Selectivity for SLACK over related potassium channels (SLICK, Maxi-K)
Target Compound Data	Selectivity data for VU0531245 is described in the full article.
Comparator Or Baseline	SLICK (Slo2.1) and Maxi-K (Slo1) channels
Quantified Difference	Selectivity window for VU0531245 and its analogs is reported in the full manuscript.
Conditions	Thallium (Tl+) flux assay in cells expressing human SLACK, SLICK, or Maxi-K channels

Why This Matters

For experiments where SLACK-specific pharmacology is paramount, consulting the full selectivity data is essential. VU0531245 serves as the foundational compound for a series that has been evaluated for selectivity, and its analogs may offer improved selectivity profiles for more demanding applications.

• [1] Qunies AM, Spitznagel BD, Du Y, Peprah PK, Mohamed YK, Weaver CD, et al. Design, synthesis, and biological evaluation of a novel series of 1,2,4-oxadiazole inhibitors of SLACK potassium channels: Identification of in vitro tool VU0935685. Bioorg Med Chem. 2023 Nov 15;95:117487. View Source

VU0531245 Application Guide

Reference Standard for Oxadiazole SLACK Assays

VU0531245 is well-suited for in vitro studies employing whole-cell patch-clamp electrophysiology or thallium flux assays in heterologous expression systems (e.g., HEK-293 or CHO cells stably expressing WT human SLACK). Its defined IC50 of 2.1 μM provides a reliable benchmark for comparing the potency of newly synthesized analogs or for establishing baseline SLACK inhibition in cellular models of KCNT1-related epilepsies [1].

SAR Training Tool

As the original hit compound from which a series of 1,2,4-oxadiazole SLACK inhibitors was developed, VU0531245 serves as an essential reference standard for SAR studies [1]. Medicinal chemists can use VU0531245 as a control to assess whether modifications to the 1,2,4-oxadiazole scaffold improve potency, maintain inhibition (rather than switching to activation), or enhance metabolic stability.

In Vitro SLACK Phenotyping Tool

With its favorable calculated CNS multiparameter optimization (MPO) properties (MW = 391 g/mol, cLogP = 2.3, tPSA = 81) and high passive permeability (Papp = 31.1 × 10⁻⁶ cm/sec) in MDCK-MDR1 assays [1], VU0531245 can be employed as a tool compound in in vitro models of the blood-brain barrier to study the permeability characteristics of SLACK-targeting small molecules.

Cross-Chemotype Comparative Studies

Given that VU0531245 was discovered through an HTS campaign [1], it is an ideal positive control for validating and optimizing subsequent high-throughput or high-content screening assays designed to identify novel SLACK channel modulators. Its consistent inhibitory activity in Tl+ flux assays makes it a robust reference for assay quality control.

Application

Selection Property

Validation Focus

SLACK Channel Assay Standardization

Inhibitory potency benchmark

Confirm IC50 in target cell line via thallium flux assay

Structure-Activity Relationship (SAR) Studies

1,2,4-Oxadiazole chemotype

Validate modifications against reported SAR data

In Vitro Pathway Phenotyping

SLACK/KCNT1 inhibition in cellular models

Include target knockout controls and off-target screening

Chemotype Comparative Studies

Early-stage hit compound reference

Benchmark selectivity and DMPK against advanced analogs

• [1] Qunies AM, Spitznagel BD, Du Y, Peprah PK, Mohamed YK, Weaver CD, et al. Design, synthesis, and biological evaluation of a novel series of 1,2,4-oxadiazole inhibitors of SLACK potassium channels: Identification of in vitro tool VU0935685. Bioorg Med Chem. 2023 Nov 15;95:117487. View Source